N-[4-(acetylamino)phenyl]-1-{[3-(trifluoromethyl)phenyl]sulfonyl}-2-pyrrolidinecarboxamide

• IUPAC Name: N-(4-acetamidophenyl)-1-[3-(trifluoromethyl)phenyl]sulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H20F3N3O4S/c1-13(27)24-15-7-9-16(10-8-15)25-19(28)18-6-3-11-26(18)31(29,30)17-5-2-4-14(12-17)20(21,22)23/h2,4-5,7-10,12,18H,3,6,11H2,1H3,(H,24,27)(H,25,28)
• InChI Key: MYTQMJGVNBVUEH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2CCCN2S(=O)(=O)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C20H20F3N3O4S
• Molecular Weight: 455.5 g/mol

Description

“N-[4-(acetylamino)phenyl]-1-{[3-(trifluoromethyl)phenyl]sulfonyl}-2-pyrrolidinecarboxamide” is a chemical compound with the molecular formula C20H20F3N3O4S. It’s used for pharmaceutical testing.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 455.45. More detailed physical and chemical properties might be available in specialized chemical databases.

Scientific Research Applications

Synthesis in Medicinal Chemistry

• Compounds structurally similar to N-[4-(acetylamino)phenyl]-1-{[3-(trifluoromethyl)phenyl]sulfonyl}-2-pyrrolidinecarboxamide have been synthesized for potential anti-inflammatory applications. Such compounds demonstrate the relevance of this chemical structure in the development of new medicinal agents (Madhavi & Redda, 2006).

Material Science and Polymer Research

• Research into novel soluble fluorinated polyamides containing pyridine and sulfone moieties illustrates the application of similar compounds in material science. These materials exhibit high thermal stability and desirable physical properties, suggesting the potential utility of related compounds in advanced material applications (Liu et al., 2013).

Drug Discovery and Biochemistry

• Compounds with similar structural features have been explored in drug discovery. For instance, N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide is an orally active histone deacetylase inhibitor, showing the potential of such compounds in therapeutic applications (Zhou et al., 2008).

Synthetic Chemistry

• In synthetic chemistry, compounds like [4-(acetylamino)phenyl]imidodisulfuryl difluoride, which are structurally related, have been used for the synthesis of sulfur(VI) fluorides. This demonstrates the role of such compounds in facilitating complex chemical synthesis processes (Zhou et al., 2018).

Pharmacology and Drug Design

• The chemical structure is relevant in pharmacology and drug design, as shown by research on similar compounds like N-(phenylsulfonyl)acetamide derivatives, investigated for antimalarial activity and potential application in COVID-19 drug development (Fahim & Ismael, 2021).